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Compound of Interest

Compound Name: 2-Butoxyethanol

Cat. No.: B058217

Essential Safety and Handling Guide for 2-
Butoxyethanol

For researchers, scientists, and drug development professionals, the safe handling of
chemicals is paramount. This guide provides essential, immediate safety and logistical
information for the use of 2-Butoxyethanol, including detailed personal protective equipment
(PPE) requirements, operational procedures, and disposal plans to ensure a safe laboratory
environment.

Chemical Identifier:

« Name: 2-Butoxyethanol

e Synonyms: Ethylene glycol monobutyl ether, Butyl cellosolve, EGBE
o CAS Number: 111-76-2

Hazard Summary

2-Butoxyethanol is a combustible liquid and vapor that can cause serious eye and skin
irritation.[1][2][3] It may be harmful if swallowed, inhaled, or absorbed through the skin.[1][2]
Inhalation of high concentrations can lead to central nervous system depression, with
symptoms including headache, dizziness, and nausea.[1] Chronic exposure may result in
damage to the liver and kidneys.[1]
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Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the primary defense against exposure to 2-

Butoxyethanol. The following table summarizes the required PPE for handling this chemical.

Protection Type

Recommended Equipment

Standards and
Specifications

Eye and Face Protection

Chemical splash goggles and

a face shield.

Must conform to OSHA 29
CFR 1910.133 (US) or EN166
(EU) standards.

Skin Protection

Chemical-resistant gloves (see
Glove Selection Guide below).
A chemically resistant lab coat

or apron must be worn.

Gloves must comply with
ASTM F739 (US) or EN 374
(EV) standards and should be

inspected before each use.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
organic vapor cartridge is
necessary when handling
outside of a fume hood or if
vapors are not adequately

controlled.

Use is recommended in poorly
ventilated areas or for spill

cleanup.

Glove Selection Guide

The selection of the correct glove material is critical for preventing skin absorption. Disposable

nitrile gloves are not recommended for prolonged contact with 2-Butoxyethanol.[4]
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Breakthrough Time

Glove Material ] Permeation Rate Recommendations
(minutes)
) N Recommended for
Unsupported Viton >480 Not Specified
extended contact.
Suitable for tasks with
Unsupported Good (9-90 )
180 ) potential for prolonged
Neoprene pg/cma/min)
contact.[4]
) Offers good protection
Supported Polyvinyl Good (9-90
120 ) for a moderate
Alcohol pg/cma/min) ]
duration.[4]
Good (9-90 Not recommended for
Natural Rubber 45 )
pg/cmz/min) prolonged use.[4]
Not recommended for
direct or prolonged
contact; suitable only
. o 1.27+0.11 o
Disposable Nitrile <20 ) for minimal splash
pg/cm2/min ) )
protection with
immediate
replacement.[4]
Exposure Limits
Organization Limit Value

Permissible Exposure Limit

50 ppm (240 mg/m3) (8-hour

OSHA
(PEL) TWA)[5][6][7]

NIOSH Recommended Exposure Limit 5 ppm (24 mg/m?3) (10-hour
(REL) TWA)[5][8]

ACGIH Threshold Limit Value (TLV) 20 ppm (8-hour TWA)[9]

Operational Plan: Safe Handling Protocol
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Adherence to a strict, step-by-step protocol is essential for minimizing the risks associated with
handling 2-Butoxyethanol.

1. Preparation:

o Ensure that a current Safety Data Sheet (SDS) for 2-Butoxyethanol is accessible.

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][10]
» Verify that an eyewash station and safety shower are unobstructed and operational.[2]
» Assemble all necessary materials and equipment before beginning work.

» Don all required PPE as specified in the table above.

2. Handling and Use:

o Keep containers of 2-Butoxyethanol tightly closed when not in use.[1][10]

e Avoid contact with skin, eyes, and clothing.[1]

e Ground and bond containers when transferring material to prevent static discharge.

e Do not eat, drink, or smoke in the work area.[10][11]

3. Post-Handling:

o Decontaminate all work surfaces after use.

e Thoroughly wash hands with soap and water after handling.[10][12]

» Remove and properly store or dispose of contaminated PPE.

Disposal Plan

Proper disposal of 2-Butoxyethanol and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:
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o Collect all 2-Butoxyethanol waste in a designated, properly labeled, and sealed
container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste disposal procedures.

o Container Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name "2-
Butoxyethanol".

e Storage:

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizers.[8]

e Disposal:

o Dispose of 2-Butoxyethanol waste through your institution's designated hazardous waste
management program.

o Incineration is a possible method of disposal.[9]
o Never dispose of 2-Butoxyethanol down the drain or in the regular trash.[2]

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area
with plenty of soap and water. Seek medical attention if irritation persists.[1][12]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, begin artificial respiration. Seek immediate medical attention.[1][11]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1][13]
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o Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the
spill with an inert material (e.g., vermiculite, sand) and place it in a suitable container for
disposal.[2]
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Workflow for Safe Handling and Disposal of 2-Butoxyethanol
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Caption: Workflow for Safe Handling and Disposal of 2-Butoxyethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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